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Compound of Interest

Compound Name: 2-Bromo-4-methylthiophene

Cat. No.: B1283163 Get Quote

An In-depth Technical Guide to 2-Bromo-4-methylthiophene

Core Chemical Properties and Data
2-Bromo-4-methylthiophene is a halogenated heterocyclic compound widely utilized as a

versatile intermediate in organic synthesis.[1] Its structural makeup, featuring a thiophene ring

substituted with a bromine atom and a methyl group, makes it a valuable building block for the

synthesis of pharmaceuticals, agrochemicals, and materials for organic electronics.[1] The

bromine substituent, in particular, provides a reactive site for further molecular functionalization

through various coupling reactions.[1]

Physicochemical Properties
The fundamental physical and chemical properties of 2-Bromo-4-methylthiophene are

summarized below. These properties are critical for its handling, storage, and application in

synthetic chemistry.
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Property Value Source

CAS Number 53119-60-1 [1][2][3]

Molecular Formula C₅H₅BrS [1][2][3]

Molecular Weight 177.06 g/mol [1][2][3]

Appearance
Colorless to light yellow/orange

clear liquid
[1][4]

Boiling Point 62 °C at 10 mmHg [1]

Density 1.55 g/mL [1]

Refractive Index n20/D 1.57 [1]

Purity ≥ 95% (GC) [1][4]

Structural Identifiers
For unambiguous identification in research and documentation, the following structural

identifiers are used.

Identifier Type Identifier Source

IUPAC Name 2-bromo-4-methylthiophene [2]

SMILES CC1=CSC(=C1)Br [2]

InChI
InChI=1S/C5H5BrS/c1-4-2-

5(6)7-3-4/h2-3H,1H3
[2]

InChIKey
WQCPSNAAWLHQAE-

UHFFFAOYSA-N
[2]

Reactivity and Applications
2-Bromo-4-methylthiophene serves as a key intermediate in the synthesis of more complex

molecules. The thiophene ring enhances its reactivity, and the bromine atom allows for a

variety of chemical transformations.[1] Its primary applications are found in:
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Organic Synthesis: It is a fundamental building block for creating complex organic structures.

[1]

Pharmaceutical Development: The compound is used in the discovery and development of

new bioactive compounds and potential therapeutics.[1]

Materials Science: It has applications in the synthesis of conductive polymers and other

organic electronic materials.[1]

Agrochemicals: It is used in the formulation of pesticides and herbicides.[1]

Experimental Protocols
Synthesis of 2-Bromo-4-alkylthiophenes
A straightforward and high-yield method for synthesizing 2-bromo-4-alkylthiophenes involves

the regioselective lithiation of 3-alkylthiophenes, followed by quenching with bromine. This

protocol has been reported to achieve chemical yields greater than 90%.

Methodology:

Reaction Setup: All synthetic operations must be conducted under a dry argon atmosphere

to exclude moisture and oxygen.

Litiation: A solution of the starting material, 3-alkylthiophene, is prepared in an appropriate

solvent (e.g., diethyl ether).

Addition of n-BuLi: The solution is cooled to -78°C. To this, n-butyllithium (n-BuLi) is added

dropwise to initiate the regioselective lithiation at the 2-position of the thiophene ring.

Quenching: After the lithiation is complete, the reaction is quenched by the addition of

bromine (Br₂).

Workup and Purification: The reaction mixture is warmed to room temperature, and standard

aqueous workup procedures are followed to isolate the crude product. The final product, 2-

bromo-4-alkylthiophene, is purified using appropriate techniques such as distillation or

chromatography.
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Synthesis Workflow for 2-Bromo-4-alkylthiophene

Starting Materials

Reaction Steps

Final Product

3-Alkylthiophene

1. Dissolve 3-Alkylthiophene
in Diethyl Ether under Argon

n-Butyllithium (n-BuLi)

3. Add n-BuLi for
Regioselective Lithiation

Bromine (Br₂)

4. Quench with Bromine

2. Cool to -78°C

2-Bromo-4-alkylthiophene

Click to download full resolution via product page

Caption: General synthesis workflow for 2-bromo-4-alkylthiophenes.

Safety and Handling
Proper safety precautions are essential when handling 2-Bromo-4-methylthiophene and

related compounds. The available safety data for brominated thiophenes indicates several
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potential hazards.

Hazard Type GHS Information Source

Acute Toxicity H302: Harmful if swallowed. [2]

Eye Damage
H318: Causes serious eye

damage.

Flammability H227: Combustible liquid. [4]

Recommended Handling Procedures:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a lab coat.[5] For operations where vapors may be generated, respiratory protection is

required.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5] The

recommended storage temperature is between 2°C and 8°C.[1] Keep away from heat,

sparks, and open flames.[4]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local regulations.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.pharmaffiliates.com/en/53119-60-1-2-bromo-4-methylthiophene-pa2711632.html
https://www.tcichemicals.com/SG/en/p/B4273
https://www.tcichemicals.com/SG/en/p/B4273
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL11393~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2021:51:59~~2-Bromo-3-methylthiophene~~
https://www.benchchem.com/product/b1283163#2-bromo-4-methylthiophene-chemical-properties
https://www.benchchem.com/product/b1283163#2-bromo-4-methylthiophene-chemical-properties
https://www.benchchem.com/product/b1283163#2-bromo-4-methylthiophene-chemical-properties
https://www.benchchem.com/product/b1283163#2-bromo-4-methylthiophene-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1283163?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

